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Compound of Interest

Compound Name: 1-O-Methyljatamanin D

Cat. No.: B12323864

An In-Depth Technical Guide to 1-O-
Methyljatamanin D

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-O-Methyljatamanin D, a sesquiterpenoid derivative, is a compound of growing interest within
the scientific community. Its structural relationship to Jatamanin D, a natural product isolated
from Nardostachys jatamansi, suggests a potential for significant biological activity. This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and postulated biological activities of 1-O-Methyljatamanin D. Drawing upon data
from related compounds and the broader family of sesquiterpenoids, this document outlines
potential mechanisms of action, suggests experimental protocols for its investigation, and
presents key data in a format amenable to research and drug development applications.

Chemical Structure and Properties

1-O-Methyljatamanin D is the 1-O-methyl ether derivative of Jatamanin D. The methylation of
one of the hydroxyl groups is the key structural difference from its parent compound.

Chemical Structure:
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Based on the structure of Jatamanin D, the chemical structure of 1-O-Methyljatamanin D is
deduced to be as follows:

(Image of the deduced chemical structure of 1-O-Methyljatamanin D would be placed here)

IUPAC Name: (1R,3S,4S,6S,7S,8R)-4-hydroxy-8-methoxy-3-methyl-10-methylidene-2,9-
dioxatricyclo[4.3.1.0%'7]decane

Molecular Formula: C11H1604[1]
CAS Number: 54656-47-2[1][2][3][4]
Physicochemical Properties:

A summary of the key physicochemical properties of 1-O-Methyljatamanin D and its parent
compound, Jatamanin D, is presented in Table 1. These values are critical for understanding
the compound's behavior in biological systems and for the design of experimental protocols.

Property 1-O-Methyljatamanin D Jatamanin D
Molecular Weight 212.24 g/mol [1] 198.22 g/mol
Molecular Formula C11H1604][1] C10H1404
Appearance 0]]

Storage 2-8°C Refrigerator

Shipping Conditions Ambient

Table 1. Physicochemical Properties of 1-O-Methyljatamanin D and Jatamanin D.

Postulated Biological Activities and Signaling
Pathways

While direct experimental evidence for the biological activity of 1-O-Methyljatamanin D is
limited, the known activities of extracts from Nardostachys jatamansi and related
sesquiterpenoids provide a strong basis for postulating its potential therapeutic effects.[5][6][7]
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[8][9] These activities primarily revolve around neuroprotection, anti-inflammatory effects, and
potential anticancer properties.

Neuroprotective Effects

Extracts of Nardostachys jatamansi have demonstrated significant neuroprotective properties,
including anticonvulsant and memory-enhancing effects.[9][10] Compounds from this plant
have been shown to interact with key targets in neurodegenerative diseases.

A proposed signaling pathway for the neuroprotective effects, based on related compounds, is
illustrated below. This pathway highlights the potential for 1-O-Methyljatamanin D to modulate
key enzymes involved in neurotransmission and neuronal survival.
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Caption: Postulated neuroprotective signaling pathway of 1-O-Methyljatamanin D.

Anti-inflammatory Activity
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The anti-inflammatory properties of Nardostachys jatamansi extracts are well-documented.[5]
[6][8] This activity is likely mediated through the modulation of key inflammatory signaling
pathways. The potential of 1-O-Methyljatamanin D to act as an anti-inflammatory agent
warrants further investigation.

A simplified representation of a potential anti-inflammatory mechanism is provided below,
focusing on the inhibition of pro-inflammatory mediators.

LS NF-kB Pathway Pro-inflammatory Cytokines (TNF-a, IL-6)
Inhibitien
— .
/ Inflammation
1-O-Methyljatamanin D . MAPK Pathway COX-2
Inhibition

Click to download full resolution via product page

Caption: Putative anti-inflammatory mechanism of 1-O-Methyljatamanin D.

Anticancer Potential

Several studies have highlighted the anticancer potential of compounds isolated from
Nardostachys jatamansi.[8][9] These compounds have been shown to induce apoptosis and
inhibit the proliferation of cancer cell lines. The structural similarity of 1-O-Methyljatamanin D
to these active compounds suggests it may also possess antiproliferative properties.

An in silico analysis of related compounds from Nardostachys jatamansi has suggested
interactions with key cancer-related targets.

Target Potential Effect

VEGFR2 Inhibition of angiogenesis
CDK2 Cell cycle arrest

BCL2 Induction of apoptosis
EGFR Inhibition of cell proliferation
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Table 2. Potential Anticancer Molecular Targets for 1-O-Methyljatamanin D based on related
compounds.

Proposed Experimental Protocols

To validate the postulated biological activities of 1-O-Methyljatamanin D, a series of in vitro
and in vivo experiments are recommended. The following protocols are based on standard
methodologies used for the evaluation of sesquiterpenoids and related natural products.

General Experimental Workflow

The following diagram illustrates a general workflow for the biological evaluation of 1-O-
Methyljatamanin D.

Click to download full resolution via product page

Caption: General workflow for the biological evaluation of 1-O-Methyljatamanin D.

Detailed Methodologies
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3.2.1. Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) Inhibition Assay
(Ellman's Method)

 Principle: This spectrophotometric method measures the activity of cholinesterases by
quantifying the rate of production of thiocholine as the substrate (acetylthiocholine or
butyrylthiocholine) is hydrolyzed. The thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic
acid) (DTNB) to produce a yellow-colored 5-thio-2-nitrobenzoate anion, which is measured at
412 nm.

e Procedure:

[¢]

Prepare a stock solution of 1-O-Methyljatamanin D in a suitable solvent (e.g., DMSO).

o In a 96-well plate, add phosphate buffer (pH 8.0), DTNB solution, and the test compound
at various concentrations.

o Add the enzyme solution (AChE or BChE) and incubate for 15 minutes at 25°C.

o Initiate the reaction by adding the substrate (acetylthiocholine iodide or butyrylthiocholine
chloride).

o Measure the absorbance at 412 nm at regular intervals using a microplate reader.
o Calculate the percentage of inhibition and determine the ICso value.
3.2.2. Nitric Oxide (NO) Production Assay in LPS-stimulated Macrophages

e Principle: This assay measures the anti-inflammatory activity of a compound by quantifying
the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated
macrophage cells (e.g., RAW 264.7). NO concentration is determined by measuring the
accumulation of its stable metabolite, nitrite, in the culture supernatant using the Griess
reagent.

e Procedure:
o Culture RAW 264.7 cells in a 96-well plate.

o Pre-treat the cells with various concentrations of 1-O-Methyljatamanin D for 1 hour.
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o Stimulate the cells with LPS (1 pg/mL) for 24 hours.
o Collect the cell culture supernatant.

o Mix the supernatant with an equal volume of Griess reagent (a mixture of sulfanilamide
and N-(1-naphthyl)ethylenediamine dihydrochloride).

o Measure the absorbance at 540 nm.

o Determine the nitrite concentration from a standard curve and calculate the percentage of
NO inhibition.

3.2.3. MTT Assay for Cytotoxicity

e Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a
colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular
oxidoreductase enzymes reflect the number of viable cells present. These enzymes are
capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple
color.

e Procedure:

o Seed cells (e.g., cancer cell lines or neuronal cells) in a 96-well plate and allow them to
attach overnight.

o Treat the cells with various concentrations of 1-O-Methyljatamanin D for a specified
period (e.g., 24, 48, or 72 hours).

o Add MTT solution to each well and incubate for 2-4 hours.

o Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCI) to
dissolve the formazan crystals.

o Measure the absorbance at a specific wavelength (usually between 500 and 600 nm).

o Calculate the percentage of cell viability and determine the ICso value.
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Conclusion

1-O-Methyljatamanin D represents a promising scaffold for the development of novel
therapeutic agents, particularly in the areas of neurodegenerative diseases, inflammation, and
oncology. While further research is required to fully elucidate its biological activities and
mechanisms of action, the information presented in this guide provides a solid foundation for
future investigations. The proposed experimental protocols offer a clear path for researchers to
validate the therapeutic potential of this intriguing sesquiterpenoid. The structured presentation
of data and the visualization of potential signaling pathways are intended to facilitate a deeper
understanding and accelerate the drug discovery process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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